BE“GHE Foundational & Exploratory

Check Availability & Pricing

Niobium (V) Ethoxide: A Comprehensive Safety
and Handling Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Niobium ethoxide

Cat. No.: B1581748

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data for Niobium (V) Ethoxide
(CAS No. 3236-82-6), a crucial precursor in materials science, catalysis, and nanotechnology.
[1] Adherence to strict safety protocols is paramount when handling this moisture-sensitive and
flammable compound. This document synthesizes information from various safety data sheets
(SDS) to offer a comprehensive resource for laboratory personnel.

Chemical and Physical Properties

Niobium (V) ethoxide is a colorless to amber liquid that is highly reactive, particularly with
water.[2][3][4] Its physical and chemical characteristics are summarized in the table below,
providing a quantitative basis for safe handling and experimental design.
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Property

Value

References

Molecular Formula

C10H25NbO5

[2]14]E5106]17]

Molecular Weight 318.21 - 318.22 g/mol [B16171(81[9]
Appearance Colorless to amber liquid [21[31[41[7][10]
Melting Point 5.6 °C (41 - 42.8 °F) [51[6]7][8][10][11][12]
Boiling Point 142 °C (287.6 °F) at 0.1 mmHg  [5][6][7][8][11][12]
Flash Point 36 °C (96.8 °F) - closed cup [516171[81[12]
Density 1.268 - 1.32 g/mL at 25 °C [1][3][8][11]

Refractive Index

1.516 (at 20 °C)

[Bl11][12]

Vapor Density

10.97

[5]16]

Solubility

Reacts with water

[1]

Hazard Identification and Classification

Niobium (V) ethoxide is classified as a hazardous substance, primarily due to its flammability

and corrosive nature.[2][10][13] It is crucial to understand these hazards to implement

appropriate safety measures.

Hazard .
. Category Signal Word Hazard Statement
Classification
o H226: Flammable
Flammable Liquids Category 3 Danger o
liquid and vapor
i H314: Causes severe
Skin )
] o Category 1B Danger skin burns and eye
Corrosion/Irritation
damage
Serious Eye H318: Causes serious
o Category 1 Danger
Damage/Eye Irritation eye damage
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Emergency Overview: This is a highly flammable liquid and vapor that causes severe skin

burns and eye damage and is sensitive to moisture.[2][10][13]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with

Niobium (V) ethoxide.

Personal Protective Equipment (PPE)

When handling this compound, the following personal protective equipment is mandatory:

PPE Type Specification References
Tight-sealing safety goggles
Eye/Face Protection J ¥ , Y9099 [10][13][14]
and a face shield.
Chemical-resistant gloves
) ) (e.g., Neoprene or nitrile
Skin Protection [10][12][14][15]

rubber) and protective clothing

to prevent skin exposure.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced. A
NIOSH-certified organic vapor
(black cartridge) respirator is
recommended.[12][14][15]

Handling Procedures

o Work in a well-ventilated area, preferably under a chemical fume hood.[13]

o Keep away from open flames, hot surfaces, and sources of ignition.[2][10][13]
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e Use only non-sparking tools and take precautionary measures against static discharges.[2]
[10][13]

e Ground and bond containers and receiving equipment.[10][15]
e Avoid contact with skin, eyes, and clothing.[13]
e Do not breathe mist, vapors, or spray.[10][13]

o Handle under an inert atmosphere (e.g., argon or nitrogen) due to moisture sensitivity.[2][10]
[13]

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][10][13]

Keep in a corrosives area.[2][10][13]

Keep away from heat, sparks, and flame.[2][10][13]

Store under an inert atmosphere.[2][10][13]

Incompatible materials to avoid are strong acids and halogens.[2][10][13]

The following diagram illustrates the recommended workflow for the safe handling of Niobium
(V) ethoxide.

Click to download full resolution via product page
Safe Handling Workflow for Niobium (V) Ethoxide

Experimental Protocols for Hazard Determination
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The hazard classifications presented in this guide are based on standardized experimental
protocols, such as those developed by the Organisation for Economic Co-operation and
Development (OECD). These guidelines provide detailed methodologies for assessing the
safety of chemical substances.

Flash Point Determination

The flash point of a flammable liquid is determined using a closed-cup method. A sample of the
substance is heated in a closed container, and a small flame is periodically introduced into the
vapor space. The flash point is the lowest temperature at which the vapors ignite.

Skin Corrosion/irritation Testing (OECD Guideline 431)

This in vitro test method utilizes a reconstructed human epidermis (RhE) model to assess skin
corrosivity.[10]

o Test Principle: The principle of the RhE test method is based on the premise that corrosive
chemicals can penetrate the stratum corneum by diffusion or erosion and are cytotoxic to the
underlying cell layers.[10]

e Procedure:
o The test chemical is applied topically to a three-dimensional RhE model.[10]

o The tissues are exposed to the chemical for specific time points (e.g., 3 minutes and 1
hour).[16]

o After exposure, the viability of the cells is determined using a cellular viability assay (e.qg.,
MTT assay).[10][16]

o Classification: A chemical is identified as corrosive if it causes a significant decrease in cell
viability below a defined threshold.[10]

Acute Eye Irritation/Corrosion Testing (OECD Guideline
405)

This guideline describes a sequential testing strategy to determine the eye irritation and
corrosion potential of a substance.[2][15]
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» Weight-of-the-Evidence Analysis: Before in vivo testing, all existing relevant data is analyzed.
[2][15]

« In Vitro/Ex Vivo Testing: Validated in vitro or ex vivo tests are performed first to predict eye
corrosion or severe irritation.[2][15]

« In Vivo Testing (if necessary): If in vitro/ex vivo data is insufficient, a single animal is used for
the initial in vivo test. The substance is applied to one eye, and the other serves as a control.
Observations for corneal opacity, iris lesions, and conjunctival redness and swelling are
made at specific intervals.[2][5][15][17]

The following diagram outlines the logical flow of the OECD testing strategy for eye irritation.
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OECD Sequential Testing Strategy for Eye Irritation
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First Aid Measures

In case of exposure to Niobium (V) ethoxide, immediate action is crucial.

Exposure Route First Aid Procedure References

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [2][5][12]
upper and lower eyelids. Get

medical attention immediately.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact _ _ (5]
contaminated clothing and
shoes. Get medical attention

immediately.

Remove from exposure and
move to fresh air immediately.
) If not breathing, give artificial
Inhalation o o [14]
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

Do NOT induce vomiting. If
victim is conscious and alert,
give 2-4 cupfuls of milk or
Ingestion water. Never give anything by [51[12]
mouth to an unconscious
person. Get medical attention

immediately.

Accidental Release Measures

In the event of a spill, follow these procedures:
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o Personal Precautions: Evacuate personnel to safe areas. Wear appropriate personal
protective equipment.[2][13]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

e Methods for Containment and Cleaning Up: Absorb spill with inert material (e.g., vermiculite,
sand, or earth), then place in a suitable container for disposal. Use spark-proof tools and
explosion-proof equipment.[2][13]

Disposal Considerations

Dispose of waste Niobium (V) ethoxide and contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Chemical waste generators must
determine whether a discarded chemical is classified as a hazardous waste.

Disclaimer: This document is intended as a guide and does not replace the need for a thorough
review of the manufacturer's Safety Data Sheet (SDS) and adherence to all institutional and
regulatory safety protocols. All personnel handling Niobium (V) ethoxide must be adequately
trained in its hazards and the necessary safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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